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Compound of Interest

Compound Name: 5-Propoxypyridin-3-amine
CAS No.: 1563533-46-9
Cat. No.: B2635573

Get Quote

Compound Identification & Properties

Parameter Detail

IUPAC Name 5-Propoxypyridin-3-amine

Common Name 3-Amino-5-propoxypyridine

CAS Number 1563533-46-9

Molecular Formula CsH12N20

Molecular Weight 152.19 g/mol

Appearance Off-white to light brown solid (typical)

Soluble in DMSO, Methanol, Ethyl Acetate;

Solubility ) )
Sparingly soluble in water

Synthesis & Impurity Context
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Understanding the synthesis is critical for interpreting spectral impurities.[1] The most common
route involves the nucleophilic aromatic substitution of a 3,5-dihalopyridine or 3-bromo-5-
nitropyridine followed by reduction.

Common Impurities to Watch:
» 3-Amino-5-bromopyridine: Residual starting material (check MS for Br isotope pattern).
e 3-Amino-5-hydroxypyridine: Hydrolysis byproduct (check NMR for loss of propyl signals).

e Propanol: Residual solvent (check 'H NMR at ~0.9, 1.5, 3.5 ppm).[1]

Synthesis Workflow Visualization
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Figure 1: Common synthetic pathway and potential impurity generation.

Spectral Analysis: Nuclear Magnetic Resonance
(NMR)
*H NMR (Proton) Prediction

Solvent: DMSO-ds (Preferred for amino-pyridines to prevent exchange broadening).
Frequency: 400 MHz[1]

The pyridine ring protons in a 3,5-disubstituted system appear as three distinct signals with
small meta-coupling constants (

Hz).
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. s . ) Structural
Shift (6 ppm) Multiplicity Integration Assignment
Context

Flanked by N
and OPr/NHa.
7.75+£0.1 d(J~2.0H2z) 1H H-2 Most deshielded

aromatic proton.

[1]

Flanked by N

755+0.1 d(J~2.0Hz2) 1H H-6
and OPr.[1]

Located between
NH2 and OPr.[1]
Significantly
shielded by both

electron-donating

6.65+0.1 dd (J ~ 2.0 Hz) 1H H-4

groups.[1]

Amine protons.

Broad; chemical
5.20 - 5.50 brs 2H -NH:2 shift varies with

concentration/wa

ter content.[1]

o-Methylene of
propoxy group.

3.95 t(J ~ 6.5 Hz) 2H -OCHz-

B-Methylene of
propoxy group.

1.72 sext(J~7.0Hz) 2H -CH2-

Methyl terminus.

0.98 t(J~7.4Hz) 3H -CHs "

Critical QC Check:

» Look for the H-4 proton upfield (approx 6.5-6.7 ppm). If this signal is downfield (>7.0), the
amine may be acylated or protonated (salt form).[1]

» Verify the integral ratio of Aromatic (3H) : Alkyl (7H).[1]
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13C NMR (Carbon) Prediction

Solvent: DMSO-de

Shift (6 ppm) Carbon Type Assignment

155.0 C_quat C-5 (attached to O-Pr)
146.0 C_quat C-3 (attached to NH2)

132.0 CH C-2 (between N and C-NH2)
128.0 CH C-6 (between N and C-OPr)
108.0 CH C-4 (between substituents)
69.5 CH2 O-CH:2

22.0 CH:z CHz (middle of propyl)

10.5 CHs CHs

Mass Spectrometry (MS)[3][4][5]
lonization Mode: ESI+ (Electrospray lonization, Positive

Mode)[4]

e Molecular lon [M+H]*: 153.1 m/z[1]

e Exact Mass: 152.09[1]

Fragmentation Pattern (MS/MS)

The fragmentation is dominated by the cleavage of the ether side chain.[1]

e Parent lon: 153.1 m/z[1]

e Primary Fragment (Loss of Propene): 111.0 m/z[1]

o Mechanism:[2][1] McLafferty-type rearrangement or direct elimination of the propyl chain

(as propene, -42 Da) to yield the 3-amino-5-hydroxypyridine cation.
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e Secondary Fragment (Ring Degradation): ~83 m/z[1]

o Loss of CO (-28 Da) from the hydroxypyridine species.[1]

Fragmentation Pathway Diagram

- 42 Da (Propene)

[M - C3H6]+
(Loss of Propene)
m/z 111.0

28 Da (CO)

Ring Fragmentation

[M - C3H6 - COJ+
m/z ~83

Click to download full resolution via product page

Figure 2: Predicted ESI+ MS/MS fragmentation pathway.

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.[1]
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Wavenumber (cm~?) Vibration Mode Description

Primary amine asymmetric and
3450, 3350 V(N-H) symmetric stretching. Two
distinct bands are typical.

Alkyl C-H stretching (propy!

2960 - 2870 v(C-H) _

chain).[1]

Amine scissoring and Pyridine
1620 - 1580 O(N-H) / v(C=C) _ o

ring skeletal vibrations.

Aryl alkyl ether stretching.
1240 - 1200 v(C-0-C)

Strong band.[1]

Out-of-plane bending for meta-
850 - 800 y(C-H)

substituted pyridines.

Experimental Protocols
Protocol A: Preparation for *H NMR

To ensure sharp peaks and accurate integration of the exchangeable amine protons.

¢ Solvent Choice: Use DMSO-ds (99.9% D) rather than CDCIs.[1] CDCls can cause
broadening of the -NH:z signal due to hydrogen bonding or trace acidity.[1]

e Concentration: Dissolve 5-10 mg of sample in 0.6 mL of solvent.

o Water Suppression: If the sample contains moisture (water peak at 3.33 ppm in DMSO), the
-NHz2 signal (5.2 ppm) may shift or broaden.[1] Use a drying agent (K2COs) during workup, or
add a single pellet of activated 4A molecular sieve to the NMR tube 1 hour prior to
acquisition.[1]

Protocol B: HPLC-MS Purity Check
Standard gradient for polar basic heterocycles.

e Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 3.5 um, 4.6 x
100 mm.[1]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminopyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2635573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» Mobile Phase A: Water + 0.1% Formic Acid (or 10mM Ammonium Bicarbonate for basic pH
stability).[1]

» Mobile Phase B: Acetonitrile.[1]
e Gradient: 5% B to 95% B over 10 minutes.
o Detection: UV at 254 nm (aromatic) and 210 nm (general).[1]

o Note: The amine is basic; peak tailing may occur at acidic pH.[1] High pH buffers (pH 9-10)
often yield sharper peak shapes for aminopyridines.[1]

References
e Synthesis of 3,5-disubstituted pyridines:Org. Synth.1965, 45, 22. (Methodology for amino-

bromo pyridines).

o Spectral prediction of pyridines: Pretsch, E., et al. Structure Determination of Organic
Compounds.[1] Springer, Berlin, Heidelberg.[1] (Additivity rules for NMR shifts).

» MS Fragmentation of Alkoxypyridines: Porter, Q.N. Mass Spectrometry of Heterocyclic
Compounds. Wiley-Interscience.[1] (Fragmentation mechanisms).[1]

e PubChem Compound Summary: 3-Aminopyridine analogs.[1] Link (Accessed 2024).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Aminopyridine | C5H6N2 | CID 10009 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. researchgate.net [researchgate.net]
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[https://www.benchchem.com/product/b2635573/docs#reference-standard-profile-5-
propoxypyridin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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